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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520 Get Quote

Audience Note: This technical guide is intended for researchers and scientists in the fields of

materials science, metallurgy, and condensed matter physics. Al₃Ni₅ is a metallic alloy, and as

such, its properties and applications are related to structural and high-temperature materials.

Concepts such as drug development and biological signaling pathways are not applicable to

this class of materials.

Introduction
The Aluminum-Nickel (Al-Ni) system is of significant industrial and scientific interest, forming

the basis for high-temperature structural materials, particularly superalloys used in aerospace

and energy sectors.[1] Within this system, several stable intermetallic compounds exist, each

with distinct properties. This document focuses on the Al₃Ni₅ (also written as Ni₅Al₃)

intermetallic compound, a phase that contributes to the overall performance of Al-Ni alloys.

Based on computational analysis, Al₃Ni₅ is one of six key intermetallic compounds in the Al-Ni

system, alongside Al₃Ni, Al₃Ni₂, Al₄Ni₃, AlNi, and AlNi₃. These compounds are noted for their

potential in high-temperature applications due to their ordered crystal structures, which can

confer high strength and stability. This guide summarizes the known structural, mechanical,

and electronic properties of Al₃Ni₅, details the common experimental and computational

methodologies used for its characterization, and provides a visual context for its phase

relationships and analysis workflow.
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In the equilibrium Al-Ni phase diagram, the Al₃Ni₅ phase is formed via a peritectoid reaction.[2]

This is a solid-state reaction where two different solid phases react upon cooling to form a third,

new solid phase. The formation of Al₃Ni₅ has been observed to occur at a temperature of

approximately 914 K (641 °C).[2]

The synthesis of Al-Ni intermetallics can be achieved through various metallurgical processes,

including:

Casting: Involves melting the constituent elements (aluminum and nickel) in the desired ratio

and allowing them to solidify.[3]

Powder Metallurgy: Consists of blending aluminum and nickel powders, compacting them,

and then sintering at high temperatures to induce diffusion and phase formation.

Electrochemical Deposition: Alloys can be prepared by electrochemical processes in molten

salts.[4]

The specific method used influences the final microstructure and properties of the resulting

material.

Properties of Al₃Ni₅
Much of the specific quantitative data available for the Al₃Ni₅ phase comes from ab initio

calculations, specifically using Density Functional Theory (DFT). These computational methods

provide valuable insight into the fundamental properties of materials.

Structural and Electronic Properties
First-principles calculations confirm that Al₃Ni₅, like other Al-Ni intermetallic compounds, is a

conductor. The strong chemical interaction between aluminum and nickel atoms leads to

thermodynamically stable structures, indicated by high absolute values of their heats of

formation.

Mechanical Properties
Computational studies have been employed to determine the single-crystal elastic constants,

which confirm that the Al₃Ni₅ compound is mechanically stable. From these constants,

polycrystalline elastic moduli can be derived using the Voigt-Reuss-Hill (VRH) approximation. A
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key indicator of a material's ductility or brittleness is the ratio of its shear modulus (G) to its bulk

modulus (B). The calculated ratio for Al₃Ni₅ indicates that it is a ductile material, in contrast to

phases like Al₄Ni₃ and Al₃Ni₂, which are predicted to be brittle.

The table below summarizes the calculated mechanical properties for polycrystalline Al₃Ni₅.

Property Calculated Value (GPa)

Bulk Modulus (B) 181.1

Shear Modulus (G) 73.1

Young's Modulus (E) 193.3

Data sourced from first-principles calculations.

Experimental and Computational Methodologies
Characterizing an intermetallic compound like Al₃Ni₅ involves a combination of computational

prediction and experimental validation.

Computational Protocol: Density Functional Theory
(DFT)
DFT is a quantum mechanical modeling method used to investigate the electronic structure and

properties of materials. The typical workflow for calculating the properties of an intermetallic

compound is as follows:

Structure Definition: A crystal structure model for Al₃Ni₅ is created based on known

crystallographic data.

Energy Minimization: The atomic positions and lattice parameters are computationally

relaxed to find the lowest energy (most stable) configuration.

Property Calculation: Once the stable structure is obtained, properties such as heats of

formation, elastic constants, and electronic band structures are calculated. These

calculations provide foundational data, especially for phases that are difficult to isolate

experimentally.
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Experimental Characterization Protocols
Experimental validation is crucial to confirm computational predictions and understand material

behavior in real-world conditions.

Synthesis: The alloy is first prepared using methods like arc melting, casting, or powder

metallurgy, with precise control over the stoichiometry.

Structural Analysis (X-Ray Diffraction - XRD): The synthesized sample is ground into a

powder or prepared as a flat, polished surface. It is then exposed to a monochromatic X-ray

beam. By measuring the angles and intensities of the diffracted X-rays, the crystal structure,

lattice parameters, and phases present in the sample can be identified.

Microstructural Analysis (Electron Microscopy): Scanning Electron Microscopy (SEM) and

Transmission Electron Microscopy (TEM) are used to visualize the microstructure of the

alloy. These techniques reveal information about grain size, phase distribution, and the

presence of defects, which all influence mechanical properties.

Mechanical Testing: Techniques such as nanoindentation or microhardness testing are used

to measure the hardness and elastic modulus of specific phases within the microstructure.

For bulk samples, tensile or compression tests are performed to determine properties like

yield strength and ductility.[3][5]

Visualizations
The following diagrams illustrate the context and analysis workflow for the Al₃Ni₅ compound.
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Generalized workflow for intermetallic compound characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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